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Compound of Interest

Compound Name: Hydroxy Methyl Linagliptin

Cat. No.: B15813870

Get Quote

Introduction

Hydroxy Methyl Linagliptin is a potential impurity of Linagliptin, a dipeptidyl peptidase-4

(DPP-4) inhibitor used for the treatment of type 2 diabetes.[1][2] The identification and

quantification of impurities in active pharmaceutical ingredients (APIs) are critical for ensuring

the safety and efficacy of drug products.[3][4][5] Regulatory bodies like the International

Council for Harmonisation (ICH) mandate the monitoring and control of impurities.[4][5] This

document provides a detailed application note and protocol for the development and validation

of a sensitive and specific analytical method for the quantification of Hydroxy Methyl
Linagliptin using Reverse Phase High-Performance Liquid Chromatography (RP-HPLC). This

method is crucial for quality control during the manufacturing process of Linagliptin.[2][6]

Chemical Information
Compound Name: Hydroxy Methyl Linagliptin

Chemical Name: 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-

methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione[7]
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Molecular Formula: C₂₇H₃₄N₈O₃[8][9]

Molecular Weight: 518.6 g/mol [8][9]

I. Analytical Method Development Workflow
The development of a robust analytical method follows a systematic workflow to ensure the

final method is suitable for its intended purpose.

Method Development Initiation
(Literature Review & Analyte Characterization)

Selection of Chromatographic Conditions
(Column, Mobile Phase, Wavelength)

Initial Parameters

Method Optimization
(Gradient, Flow Rate, Temperature)

Refinement

System Suitability Testing

Performance Check

Method Validation (ICH Guidelines)

Pre-validation

Routine Analysis & Quality Control

Implementation
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Caption: Workflow for Analytical Method Development and Validation.

II. Recommended RP-HPLC Method
This section details the optimized chromatographic conditions for the quantification of Hydroxy
Methyl Linagliptin. High-performance liquid chromatography (HPLC) is a preferred technique

for impurity profiling due to its high sensitivity and resolving power.[4][10]

Instrumentation and Materials
HPLC System: A gradient-capable HPLC system with a UV or Photodiode Array (PDA)

detector.

Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used for

Linagliptin and its impurities.[1]

Reference Standard: Hydroxy Methyl Linagliptin (available from commercial suppliers).[6]

[7][11]

Reagents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Potassium dihydrogen

phosphate (AR grade), Orthophosphoric acid (AR grade), and ultrapure water.

Chromatographic Conditions
Parameter Recommended Condition

Mobile Phase A
0.02 M Potassium dihydrogen phosphate buffer,

pH adjusted to 3.0 with orthophosphoric acid.

Mobile Phase B Acetonitrile:Methanol (70:30 v/v)

Gradient Program Time (min)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 225 nm

Injection Volume 10 µL

Diluent Mobile Phase A:Acetonitrile (50:50 v/v)
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III. Experimental Protocols
Detailed protocols for solution preparation and method validation are provided below.

A. Preparation of Solutions
Buffer Preparation (Mobile Phase A): Dissolve 2.72 g of potassium dihydrogen phosphate in

1000 mL of ultrapure water. Adjust the pH to 3.0 with diluted orthophosphoric acid.

Standard Stock Solution (Hydroxy Methyl Linagliptin): Accurately weigh and dissolve

approximately 10 mg of Hydroxy Methyl Linagliptin reference standard in 100 mL of diluent

to obtain a concentration of 100 µg/mL.

Working Standard Solution: Dilute the stock solution with the diluent to achieve a final

concentration of approximately 1 µg/mL.

Sample Preparation (Linagliptin API): Accurately weigh and dissolve approximately 100 mg

of the Linagliptin API sample in 100 mL of diluent. This will result in a nominal concentration

of 1000 µg/mL of the main analyte.

B. Method Validation Protocol
The developed method should be validated according to ICH guidelines to ensure it is suitable

for its intended purpose. The following parameters should be assessed:

A forced degradation study is performed to demonstrate the stability-indicating nature of the

method.

Protocol:

Expose the Linagliptin API sample containing Hydroxy Methyl Linagliptin to various

stress conditions:

Acid Hydrolysis: 1 M HCl at 80°C for 2 hours.[12]

Base Hydrolysis: 0.1 M NaOH at 80°C for 1 hour.[12]

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.
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Thermal Degradation: Dry heat at 105°C for 24 hours.

Photolytic Degradation: Exposure to UV light (254 nm) for 24 hours.

Neutralize the acid and base-stressed samples.

Dilute all stressed samples with the diluent to the appropriate concentration.

Inject the samples into the HPLC system and analyze the chromatograms for the

resolution between Hydroxy Methyl Linagliptin and any degradation products.

Protocol:

Prepare a series of at least five concentrations of Hydroxy Methyl Linagliptin ranging

from the Limit of Quantification (LOQ) to 150% of the expected impurity level (e.g., 0.05

µg/mL to 1.5 µg/mL).

Inject each concentration in triplicate.

Plot a calibration curve of the peak area versus the concentration.

Determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Protocol:

Prepare a sample of Linagliptin API.

Spike the sample with known amounts of Hydroxy Methyl Linagliptin at three different

concentration levels (e.g., 50%, 100%, and 150% of the target concentration).

Prepare each concentration level in triplicate.

Analyze the samples and calculate the percentage recovery of the impurity.

Protocol:

Repeatability (Intra-day precision): Analyze six replicate preparations of the Linagliptin

sample spiked with Hydroxy Methyl Linagliptin at 100% of the target concentration on

the same day, by the same analyst, and on the same instrument.
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Intermediate Precision (Inter-day precision): Repeat the analysis on a different day, with a

different analyst, and/or on a different instrument.

Calculate the % Relative Standard Deviation (%RSD) for the results.

Protocol:

Determine LOD and LOQ based on the signal-to-noise ratio (S/N) or the standard

deviation of the response and the slope of the calibration curve.

A typical S/N ratio for LOD is 3:1, and for LOQ is 10:1.

Protocol:

Intentionally make small variations in the method parameters:

Flow rate (± 0.1 mL/min)

Column temperature (± 2 °C)

Mobile phase pH (± 0.2 units)

Analyze the system suitability parameters and the assay results to assess the impact of

these changes.

IV. Data Presentation
The quantitative data generated during method validation should be summarized in clear and

concise tables.

Table 1: Linearity Data for Hydroxy Methyl Linagliptin
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Concentration (µg/mL) Mean Peak Area (n=3)

0.05 1250

0.25 6300

0.50 12550

1.00 25100

1.50 37600

Correlation Coefficient (r²) > 0.999

Table 2: Accuracy (% Recovery) Data

Spiked Level
Amount Added
(µg/mL)

Amount
Recovered
(µg/mL)

% Recovery % RSD (n=3)

50% 0.50 0.49 98.0 1.2

100% 1.00 1.01 101.0 0.9

150% 1.50 1.52 101.3 1.1

Table 3: Precision Data
Parameter % RSD (n=6) Acceptance Criteria

Repeatability 0.8 ≤ 2.0%

Intermediate Precision 1.1 ≤ 2.0%

Table 4: LOD and LOQ
Parameter Concentration (µg/mL)

LOD 0.015

LOQ 0.05
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V. System Suitability
Before performing any analysis, the suitability of the chromatographic system must be verified.

System Suitability Protocol
Inject the working standard solution five times.

Calculate the %RSD for the peak area and retention time.

Calculate the theoretical plates and tailing factor for the Hydroxy Methyl Linagliptin peak.

Acceptance Criteria
%RSD of peak area: ≤ 2.0%

%RSD of retention time: ≤ 1.0%

Theoretical plates: > 2000

Tailing factor: ≤ 2.0

VI. Signaling Pathway/Logical Relationship Diagram
The following diagram illustrates the logical relationship between the analytical method

parameters and the desired outcomes of specificity and sensitivity.

Column Chemistry (C18) Mobile Phase Composition pH Gradient Profile Flow Rate Temperature Chromatographic Separation Resolution Peak Shape Retention Time Sensitivity Accurate & Precise Quantification

Click to download full resolution via product page

Caption: Relationship between HPLC parameters and method performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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